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Compound of Interest

Compound Name: Pdk4-IN-2

Cat. No.: B12368130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pdk4-IN-2 is a small molecule inhibitor of Pyruvate Dehydrogenase Kinase 4 (PDK4), a key

mitochondrial enzyme that regulates the gateway to the tricarboxylic acid (TCA) cycle.[1][2][3]

PDK4 functions by phosphorylating and inactivating the Pyruvate Dehydrogenase Complex

(PDC), thereby limiting the conversion of pyruvate to acetyl-CoA.[1] This action is crucial in

metabolic switching, for instance, during periods of starvation.[1] By inhibiting PDK4, Pdk4-IN-2
promotes PDC activity, enhances glucose oxidation, and activates the TCA cycle.[2][3] These

application notes provide detailed protocols for the solubilization of Pdk4-IN-2 and its

preparation for use in various in vitro assays.

Pdk4-IN-2 Chemical and Physical Properties
A summary of the key properties of Pdk4-IN-2 is provided below for quick reference.

Property Value Reference

Molecular Formula C₁₃H₁₀O₅ [2]

Molecular Weight 246.22 g/mol [2]

IC₅₀ 46 µM (for PDK4) [2][3]

CAS Number 1616752-12-5 [3]
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Solubility and Storage
Proper storage and solubilization are critical for maintaining the stability and activity of Pdk4-
IN-2. The following table summarizes recommended storage conditions and solubility

information.

Form
Storage
Temperatur
e

Shelf Life Solvent
Max
Concentrati
on

Reference

Powder -20°C 3 years - - [2]

In Solvent -80°C 1 year DMSO 40 mg/mL [2]

Signaling Pathway of PDK4
The diagram below illustrates the central role of PDK4 in cellular metabolism, which is the

target of Pdk4-IN-2. PDK4 is a critical regulator that inhibits the Pyruvate Dehydrogenase

Complex (PDC). This inhibition blocks the conversion of Pyruvate to Acetyl-CoA, a key entry

point into the TCA cycle for cellular respiration. Pdk4-IN-2 reverses this inhibition.
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Caption: PDK4 signaling pathway in the mitochondrial matrix.
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Experimental Protocols
Protocol 1: Preparation of Pdk4-IN-2 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Pdk4-IN-2 in

Dimethyl Sulfoxide (DMSO).

Materials:

Pdk4-IN-2 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Equilibrate: Allow the vial of Pdk4-IN-2 powder to warm to room temperature before opening

to prevent condensation.

Weighing: Accurately weigh the desired amount of Pdk4-IN-2 powder in a sterile tube. For

example, to prepare a 10 mM stock solution, weigh out 2.46 mg of Pdk4-IN-2.

Solvent Addition: Add the calculated volume of DMSO to the powder. To create a 10 mM

stock solution from 2.46 mg of powder, add 1 mL of DMSO.

Calculation: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid

dissolution if necessary.[4]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term stability.[2]
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Pdk4-IN-2 Solution Preparation Workflow
The following diagram outlines the workflow for preparing Pdk4-IN-2 stock and working

solutions for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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